Cas no 1946021-31-3 (3-(Hydroxymethyl)azetidin-3-ol hemioxalate)
3-(Hydroxymethyl)azetidin-3-ol hemioxalate Chemical and Physical Properties
Names and Identifiers
-
- Bis(3-(hydroxymethyl)azetidin-3-ol) oxalic acid
- bis(3-(hydroxymethyl)azetidin-3-ol); oxalic acid
- 3-(Hydroxymethyl)azetidin-3-ol hemioxalate
- 3-(Hydroxymethyl)azetidin-3-ol oxalate(2:1)
- 3-(hydroxymethyl)azetidin-3-ol;oxalic acid
- WCD02131
- SB50839
- P15456
- A930246
- AS-52654
- 3-(hydroxymethyl)azetidin-3-ol;hemi(oxalic acid)
- 1946021-31-3
- AKOS027337261
- MFCD29918565
- SY100201
- CS-0049771
-
- MDL: MFCD29918565
- Inchi: 1S/2C4H9NO2.C2H2O4/c2*6-3-4(7)1-5-2-4;3-1(4)2(5)6/h2*5-7H,1-3H2;(H,3,4)(H,5,6)
- InChI Key: KTMLHKNKZCXZAA-UHFFFAOYSA-N
- SMILES: OC1(CO)CNC1.OC1(CO)CNC1.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 296.12196560g/mol
- Monoisotopic Mass: 296.12196560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 180
3-(Hydroxymethyl)azetidin-3-ol hemioxalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB485694-250 mg |
Bis(3-(hydroxymethyl)azetidin-3-ol) oxalic acid, 95%; . |
1946021-31-3 | 95% | 250mg |
€360.90 | 2023-06-15 | |
| abcr | AB485694-500 mg |
Bis(3-(hydroxymethyl)azetidin-3-ol) oxalic acid, 95%; . |
1946021-31-3 | 95% | 500mg |
€648.20 | 2023-06-15 | |
| abcr | AB485694-1 g |
Bis(3-(hydroxymethyl)azetidin-3-ol) oxalic acid, 95%; . |
1946021-31-3 | 95% | 1g |
€949.10 | 2023-06-15 | |
| Chemenu | CM292618-1g |
3-(Hydroxymethyl)azetidin-3-ol oxalate(21) |
1946021-31-3 | 95%+ | 1g |
$493 | 2023-03-07 | |
| eNovation Chemicals LLC | D573387-100mg |
bis(3-(hydroxymethyl)azetidin-3-ol); oxalic acid |
1946021-31-3 | 97% | 100mg |
$175 | 2024-07-21 | |
| eNovation Chemicals LLC | D573387-250MG |
bis(3-(hydroxymethyl)azetidin-3-ol); oxalic acid |
1946021-31-3 | 97% | 250mg |
$265 | 2024-07-21 | |
| eNovation Chemicals LLC | D573387-500MG |
bis(3-(hydroxymethyl)azetidin-3-ol); oxalic acid |
1946021-31-3 | 97% | 500mg |
$440 | 2024-07-21 | |
| eNovation Chemicals LLC | D573387-1G |
bis(3-(hydroxymethyl)azetidin-3-ol); oxalic acid |
1946021-31-3 | 97% | 1g |
$660 | 2024-07-21 | |
| eNovation Chemicals LLC | D573387-5G |
bis(3-(hydroxymethyl)azetidin-3-ol); oxalic acid |
1946021-31-3 | 97% | 5g |
$1985 | 2024-07-21 | |
| eNovation Chemicals LLC | D573387-10G |
bis(3-(hydroxymethyl)azetidin-3-ol); oxalic acid |
1946021-31-3 | 97% | 10g |
$3310 | 2024-07-21 |
3-(Hydroxymethyl)azetidin-3-ol hemioxalate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 3-(Hydroxymethyl)azetidin-3-ol hemioxalate
Comprehensive Overview of 3-(Hydroxymethyl)azetidin-3-ol hemioxalate (CAS No. 1946021-31-3)
3-(Hydroxymethyl)azetidin-3-ol hemioxalate (CAS No. 1946021-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its azetidine ring and hydroxymethyl functional groups, is often explored for its role in drug discovery, particularly in the synthesis of bioactive molecules. Its hemioxalate salt form enhances stability and solubility, making it a valuable intermediate in modern synthetic chemistry.
In recent years, the demand for 3-(Hydroxymethyl)azetidin-3-ol hemioxalate has surged, driven by its relevance in small-molecule drug development and medicinal chemistry. Researchers are particularly interested in its potential as a building block for protease inhibitors and enzyme modulators, which are critical in treating diseases like cancer and metabolic disorders. The compound’s CAS No. 1946021-31-3 is frequently searched in academic databases and commercial catalogs, reflecting its growing importance in the scientific community.
One of the key trends in 2024 is the integration of AI-driven drug discovery and computational chemistry, where compounds like 3-(Hydroxymethyl)azetidin-3-ol hemioxalate are screened for their binding affinities and pharmacokinetic properties. This aligns with the broader industry focus on precision medicine and targeted therapies. Additionally, the compound’s azetidine scaffold is being studied for its potential in biodegradable materials, a hot topic in sustainable chemistry.
From a synthetic perspective, 3-(Hydroxymethyl)azetidin-3-ol hemioxalate is often synthesized via ring-closing reactions or nucleophilic substitutions, with its hydroxymethyl group offering versatile reactivity. Its hemioxalate form is preferred in industrial settings due to improved handling and storage characteristics. Questions like "How to synthesize 3-(Hydroxymethyl)azetidin-3-ol hemioxalate?" or "What are the applications of azetidine derivatives?" are commonly encountered in research forums, highlighting the compound’s technical relevance.
In conclusion, 3-(Hydroxymethyl)azetidin-3-ol hemioxalate (CAS No. 1946021-31-3) represents a cutting-edge compound with multifaceted applications in pharmaceuticals, material science, and green chemistry. Its structural versatility and compatibility with high-throughput screening methodologies position it as a critical asset in the evolving landscape of chemical innovation. As research progresses, this compound is expected to play a pivotal role in addressing global health and sustainability challenges.
1946021-31-3 (3-(Hydroxymethyl)azetidin-3-ol hemioxalate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)